Cas no 245056-66-0 (N-(4-Chloropyridin-2-yl)acetamide)

N-(4-Chloropyridin-2-yl)acetamide is a chlorinated pyridine derivative with a molecular formula of C₇H₇ClN₂O. This compound is characterized by the presence of an acetamide group attached to the 2-position of a 4-chloropyridine ring, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural features enable selective reactivity, particularly in the development of agrochemicals and bioactive molecules. The chlorine substituent enhances electrophilic properties, facilitating further functionalization. The compound exhibits stability under standard conditions and is typically supplied as a high-purity solid, ensuring consistent performance in research and industrial processes. Its utility in heterocyclic chemistry underscores its importance as a building block for specialized chemical synthesis.
N-(4-Chloropyridin-2-yl)acetamide structure
245056-66-0 structure
Product Name:N-(4-Chloropyridin-2-yl)acetamide
CAS No:245056-66-0
MF:C7H7ClN2O
MW:170.59628033638
MDL:MFCD03394624
CID:245909
PubChem ID:22832129
Update Time:2025-10-14

N-(4-Chloropyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-Chloropyridin-2-yl)acetamide
    • Acetamide,N-(4-chloro-2-pyridinyl)-
    • N-(4-CHLORO-2-PYRIDINYL)-ACETAMIDE
    • 2-Acetamido-4-chloropyridine
    • N-(4-Chloro-2-pyridyl)acetamide
    • N-(4-chloro-2-pyridinyl)acetamide
    • WIPAEYIAUBBKRC-UHFFFAOYSA-N
    • N-(4-chloranylpyridin-2-yl)ethanamide
    • Acetamide, N-(4-chloro-2-pyridinyl)-
    • AB0038755
    • Y6141
    • MDL： MFCD03394624
    • Inchi： 1S/C7H7ClN2O/c1-5(11)10-7-4-6(8)2-3-9-7/h2-4H,1H3,(H,9,10,11)
    • InChI Key： WIPAEYIAUBBKRC-UHFFFAOYSA-N
    • SMILES： ClC1C=CN=C(C=1)NC(C)=O

Computed Properties

  • Exact Mass: 170.02500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0.8
  • Topological Polar Surface Area: 42

Experimental Properties

  • PSA: 41.99000
  • LogP: 1.76640

N-(4-Chloropyridin-2-yl)acetamide Security Information

N-(4-Chloropyridin-2-yl)acetamide Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-(4-Chloropyridin-2-yl)acetamide Pricemore >>

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Apollo Scientific
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abcr
AB436426-250 mg
N-(4-Chloropyridin-2-yl)acetamide; .
 245056-66-0
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 €90.70 2022-06-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N842247-1g
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CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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